3-(3-Butenyl)-2-imino-6-trifluoromethoxybenzothiazoline hydrobromide
Cat. No. B8380537
M. Wt: 369.20 g/mol
InChI Key: QBJZZPKTRQTDRI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04980356
Procedure details
The procedure is as in Example 15, starting with 2-amino-6-trifluoromethoxybenzothiazole (9.4 g) and 4-bromo-1-butene (10.8 g) in 2-propanol (30 cc). The mixture is heated for 48 hours to boiling. After cooling of the mixture to a temperature in the region of 20° C., the precipitate is filtered off and then washed with 2-propanol (2×50 cc). 3-(3-Butenyl)-2-imino-6-trifluoromethoxybenzothiazoline hydrobromide (2.5 g), m.p. 202° C., is obtained.
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[S:3][C:4]2[CH:10]=[C:9]([O:11][C:12]([F:15])([F:14])[F:13])[CH:8]=[CH:7][C:5]=2[N:6]=1.[Br:16][CH2:17][CH2:18][CH:19]=[CH2:20]>CC(O)C>[BrH:16].[CH2:20]([N:6]1[C:5]2[CH:7]=[CH:8][C:9]([O:11][C:12]([F:15])([F:13])[F:14])=[CH:10][C:4]=2[S:3][C:2]1=[NH:1])[CH2:19][CH:18]=[CH2:17] |f:3.4|
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Inputs
Step One
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Name
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Quantity
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9.4 g
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Type
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reactant
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Smiles
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NC=1SC2=C(N1)C=CC(=C2)OC(F)(F)F
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Step Two
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Name
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Quantity
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10.8 g
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Type
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reactant
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Smiles
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BrCCC=C
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Step Three
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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CC(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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20 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The mixture is heated for 48 hours
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Duration
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48 h
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FILTRATION
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Type
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FILTRATION
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Details
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the precipitate is filtered off
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WASH
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Type
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WASH
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Details
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washed with 2-propanol (2×50 cc)
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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Br.C(CC=C)N1C(SC2=C1C=CC(=C2)OC(F)(F)F)=N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.5 g | |
| YIELD: CALCULATEDPERCENTYIELD | 16.9% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
